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Compound Name: Tetrabutylphosphonium bromide

Cat. No.: B147615

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrabutylphosphonium bromide (TBPB) is a quaternary phosphonium salt that has
garnered significant attention in various fields of chemistry and materials science. Its unique
combination of properties, including high thermal stability and solubility in organic solvents,
makes it a versatile compound with a wide range of applications.[1] This technical guide
provides a comprehensive overview of the physical and chemical properties of
tetrabutylphosphonium bromide, detailed experimental protocols for their determination, and
insights into its primary applications, particularly its role as a phase transfer catalyst.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Tetrabutylphosphonium bromide
are summarized in the tables below. This data has been compiled from various scientific and
commercial sources to provide a reliable reference for researchers.

General and Physical Properties
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Property

Value

Reference(s)

Appearance

White to off-white or pale

yellow crystalline powder.

[1]

Molecular Formula CieH36BrP [1][2]
Molecular Weight 339.33 g/mol [1112][31[41[5]
Melting Point 100 - 103 °C [11[31[5][6]
Density 1.8 g/cm3 at 20°C [3]

Soluble in water (approx. 70

N /100 mL), chloroform

Solubility _ [3]

(slightly), and methanol

(slightly).
Flash Point 290 °C [6]

Decomposition Temperature

Information on the specific
decomposition temperature is
not readily available, but it is
noted for its high thermal

stability.

[1]

Spectroscopic and Structural Data
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Property Description Reference(s)
CAS Number 3115-68-2 [21[41[5]
tetrabutylphosphanium
IUPAC Name ) [2]
bromide

CCCC--INVALID-LINK--
SMILES 2]
(CCCC)CCCC.[Br]

RKHXQBLJIXBGEKF-
InChl Key [2]
UHFFFAOYSA-M

The semiclathrate hydrate of
TBPB has an orthorhombic
structure with the space group
Pmma. The unit cell

Crystal Structure parameters are a = 21.065(5) [7]
A b=12.657(3)A, andc =
11.992(3) A. The chemical
formula of the hydrate is
TBPB-38H:0.

Experimental Protocols

This section provides detailed methodologies for the determination of key physical and
chemical properties of Tetrabutylphosphonium bromide. These protocols are based on
standard laboratory practices and can be adapted for specific research needs.

Determination of Melting Point

The melting point of TBPB can be determined using a standard melting point apparatus.
o Apparatus: Melting point apparatus, capillary tubes, thermometer, mortar and pestle.
e Procedure:

o Ensure the TBPB sample is dry and finely powdered. If necessary, gently grind the crystals
in a mortar and pestle.
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o Pack a small amount of the powdered sample into a capillary tube to a height of 2-3 mm.
o Place the capillary tube in the heating block of the melting point apparatus.

o Heat the block at a steady and slow rate (approximately 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample has melted. This range represents the melting point of the
sample.

Determination of Aqueous Solubility

The solubility of TBPB in water can be determined using the shake-flask method.

o Apparatus: Erlenmeyer flask with a stopper, analytical balance, magnetic stirrer and stir bar,
thermostatically controlled water bath, filtration apparatus (e.g., syringe filter), and a suitable
analytical instrument for quantification (e.g., UV-Vis spectrophotometer or conductivity
meter).

e Procedure:

o Add an excess amount of TBPB to a known volume of deionized water in an Erlenmeyer
flask.

o Seal the flask and place it in a thermostatically controlled water bath set to the desired
temperature (e.g., 25 °C).

o Stir the mixture vigorously using a magnetic stirrer for a sufficient period (e.g., 24-48
hours) to ensure equilibrium is reached.

o After stirring, allow the solution to stand undisturbed in the water bath for several hours to
allow the undissolved solid to settle.

o Carefully withdraw a sample of the supernatant using a syringe and filter it through a
syringe filter to remove any undissolved patrticles.
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o Dilute the filtered solution as necessary and determine the concentration of TBPB using a
pre-calibrated analytical method.

o The solubility is expressed in grams per 100 mL of water.
Purity Assay by Titration
The purity of TBPB can be determined by argentometric titration of the bromide ion.

o Apparatus: Analytical balance, burette, beaker, volumetric flasks, magnetic stirrer and stir
bar, and a potentiometer with a silver electrode.

e Reagents: 0.1 M Silver Nitrate (AgNO3) standard solution, dilute nitric acid, deionized water.
e Procedure:

o Accurately weigh a sample of TBPB (approximately 0.5 g) and dissolve it in 50 mL of
deionized water in a beaker.

o Add 5 mL of dilute nitric acid to the solution.
o Place the beaker on a magnetic stirrer and immerse the silver electrode into the solution.

o Titrate the solution with a standardized 0.1 M silver nitrate solution, recording the potential
difference after each addition.

o The endpoint of the titration is determined from the point of maximum potential change.

o Calculate the purity of TBPB based on the volume of silver nitrate solution consumed.

Thermogravimetric Analysis (TGA)

TGA can be used to evaluate the thermal stability of TBPB.
e Apparatus: Thermogravimetric analyzer.

e Procedure:
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o Place a small, accurately weighed sample of TBPB (typically 5-10 mg) into the TGA
sample pan.

o Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating
rate (e.g., 10 °C/min) over a specified temperature range (e.g., 25 °C to 600 °C).

o The instrument will record the mass of the sample as a function of temperature.

o The resulting TGA curve can be analyzed to determine the onset of decomposition and
other thermal events.

Spectroscopic Analysis

e Apparatus: NMR spectrometer.
e Procedure:

o Dissolve a small amount of TBPB in a suitable deuterated solvent (e.g., Chloroform-d,
CDCIs).

o Transfer the solution to an NMR tube.

o Acquire the *H NMR spectrum according to the instrument's standard operating
procedures.

o The resulting spectrum can be used to confirm the structure of the tetrabutylphosphonium
cation.

e Apparatus: FTIR spectrometer.
e Procedure (KBr Pellet Method):

o Mix a small amount of finely ground TBPB (1-2 mg) with approximately 100-200 mg of dry
potassium bromide (KBr) powder.

o Press the mixture in a pellet die under high pressure to form a transparent pellet.
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o Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the

spectrum.

o The spectrum will show the characteristic vibrational frequencies of the functional groups
present in TBPB.

Synthesis and Reaction Mechanisms

Tetrabutylphosphonium bromide is a key player in various chemical transformations, most
notably as a phase transfer catalyst. Its synthesis is also a well-established process.

Industrial Synthesis of Tetrabutylphosphonium Bromide

A common industrial method for producing TBPB involves a two-step process, starting from n-
butyl bromide, magnesium, and phosphorus trichloride to first synthesize tributylphosphine,
which is then reacted with n-butyl bromide.[8]
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Step 1: Tributylphosphine Synthesis

n-Butyl Bromide Magnesium Phosphorus Trichloride Tetrahydrofuran (Solvent)

A

Grignard Reaction

Tributylphosphine

Step 2: Tetrabutylphosphonium Bromide Synthesis

Tributylphosphine n-Butyl Bromide Acetonitrile (Solvent)

Quaternization Reaction

Tetrabutylphosphonium Bromide

Click to download full resolution via product page

Caption: Industrial synthesis workflow for Tetrabutylphosphonium bromide.

Mechanism of Phase Transfer Catalysis

Tetrabutylphosphonium bromide is highly effective as a phase transfer catalyst, facilitating
reactions between reactants in immiscible phases (e.g., an aqueous phase and an organic
phase). The mechanism involves the transport of an anionic reactant from the aqueous phase
to the organic phase where it can react with the organic substrate.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties-of-tetrabutylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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